3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide

• Molecular Formula: C18H10Br3ClN2O3S
• Molecular Weight: 609.5 g/mol
• IUPAC Name: 3,5-dibromo-N-[(E)-[4-bromo-5-(4-chlorophenyl)sulfanylfuran-2-yl]methylideneamino]-4-hydroxybenzamide
• InChI: InChI=1S/C18H10Br3ClN2O3S/c19-13-5-9(6-14(20)16(13)25)17(26)24-23-8-11-7-15(21)18(27-11)28-12-3-1-10(22)2-4-12/h1-8,25H,(H,24,26)/b23-8+
• InChI Key: DNRYLGPGOSDTJW-LIMNOBDPSA-N
• Isomeric SMILES: C1=CC(=CC=C1SC2=C(C=C(O2)/C=N/NC(=O)C3=CC(=C(C(=C3)Br)O)Br)Br)Cl
• SMILES: C1=CC(=CC=C1SC2=C(C=C(O2)C=NNC(=O)C3=CC(=C(C(=C3)Br)O)Br)Br)Cl

Description

3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide is a chemical compound with potential applications in scientific research. It is a hydrazide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide is not fully understood. However, it has been proposed that it may act by inhibiting the activity of enzymes involved in key cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide can have various biochemical and physiological effects. It has been found to induce oxidative stress in cells, leading to the production of reactive oxygen species. It has also been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in high yields. It also exhibits potent antimicrobial and anticancer activity, making it a valuable tool for studying these processes. However, it also has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide. One direction is to further investigate its mechanism of action, particularly its effects on key cellular processes. Another direction is to explore its potential applications in other areas of scientific research, such as drug discovery and development. Additionally, further studies are needed to fully understand its toxicity and potential side effects.

Synthesis Methods

The synthesis of 3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide has been achieved through various methods, including the reaction of 3,5-dibromo-4-hydroxybenzohydrazide with 4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furaldehyde in the presence of a catalyst. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

3,5-dibromo-N'-({4-bromo-5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-4-hydroxybenzohydrazide has been studied for its potential applications in scientific research. It has been found to exhibit antimicrobial activity against various strains of bacteria and fungi. It has also been studied for its potential anticancer activity, as it has been found to induce apoptosis in cancer cells.